Cas no 922184-53-0 (1H-Indole-3-carbonitrile, 2-methyl-1-phenyl-)

• Product Name: 1H-Indole-3-carbonitrile, 2-methyl-1-phenyl-
• CAS No: 922184-53-0
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• CID: 741518
• PubChem ID: 71421592
• Update Time: 2025-04-19

1H-Indole-3-carbonitrile, 2-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile, 2-methyl-1-phenyl-
• 2-methyl-1-phenylindole-3-carbonitrile
• 2-Methyl-1-phenyl-1H-indole-3-carbonitrile
• 922184-53-0
• DTXSID70840652

• Inchi： 1S/C16H12N2/c1-12-15(11-17)14-9-5-6-10-16(14)18(12)13-7-3-2-4-8-13/h2-10H,1H3
• InChI Key： PNBWKWPILIFOOM-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C)=C(C#N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 232.100048391g/mol
• Monoisotopic Mass: 232.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7Ų